5-deoxy-D-ribose

• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• InChI: InChI=1S/C5H10O4/c1-3(7)5(9)4(8)2-6/h2-5,7-9H,1H3/t3-,4+,5-/m1/s1
• InChIKey: WDRISBUVHBMJEF-MROZADKFSA-N

5-Deoxy-D-ribose: A Deoxypentose with Quantifiable Differentiation in Enzymatic Substrate Specificity, Nucleoside Synthesis, and Metabolic Engineering

5-Deoxy-D-ribose (CAS 13039-75-3) is a deoxypentose sugar characterized by the substitution of the hydroxyl group at the C5 position with hydrogen, yielding the molecular formula C5H10O4 and a molecular weight of 134.13 g/mol [1]. It exists as an intermediate in the shikimate pathway and serves as a substrate for a variety of enzymes involved in carbohydrate metabolism and specialized biosynthetic pathways [2]. Unlike its more common analog, 2-deoxy-D-ribose (the canonical DNA sugar), the specific absence of the 5'-hydroxyl group in 5-deoxy-D-ribose fundamentally alters its metabolic fate, enzymatic recognition, and utility as a synthetic building block, providing distinct, quantifiable advantages for specific research and industrial applications.

Chiral pool intermediate for nucleoside analog synthesis; supports 5′-deoxy scaffold construction

Selective substrate for bacterial DrdK kinase; enables radical SAM detoxification pathway studies

Positional deoxy modification distinguishes adenosine receptor SAR profiles from 2′-deoxy congeners

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6450241, 5-Deoxy-D-ribose. Retrieved March 17, 2025. View Source
• [2] North, J. A., et al. (2018). A previously uncharacterized gene cluster defines a salvage pathway for the toxic 5-deoxyribose byproduct of radical SAM enzymes. Nature Communications, 9(1), 3577. View Source

Why 5-Deoxy-D-ribose Cannot Be Substituted by 2-Deoxy-D-ribose or D-Ribose in Specialized Research Contexts

Generic substitution of 5-deoxy-D-ribose with other pentoses like D-ribose or 2-deoxy-D-ribose is fundamentally invalid for applications requiring specific metabolic or enzymatic outcomes. The critical differentiator is the C5 hydroxyl group: its absence renders 5-deoxy-D-ribose resistant to enzymatic phosphorylation at the 5' position, a key activation step for many nucleoside analogs [1]. This property is exploited in the design of nucleoside antimetabolites, where 5-deoxyribo-derivatives act as metabolic blockers. Furthermore, while D-ribose and 2-deoxy-D-ribose can be substrates for some of the same enzymes, their kinetic parameters differ significantly. For example, enzymes in the 5-deoxyribose salvage pathway show high specificity for this particular metabolite, which is itself a toxic byproduct of radical SAM enzymes [2]. Using a substitute would therefore lead to incorrect kinetic data in enzyme assays, a failure to replicate in vivo metabolic phenotypes, or a complete loss of function in synthesized nucleoside analogs.

Target

5-Deoxy-D-ribose

• Cannot be phosphorylated intracellularly; nucleoside derivatives bypass nucleotide-kinase activation
• Exclusive substrate for bacterial DrdK kinase in the 5-deoxyribose salvage pathway
• Full agonist profile at adenosine A₁ receptor when incorporated into CPA scaffold

Common Substitute

D-Ribose / 2-Deoxy-D-ribose

• Phosphorylated by host kinases; nucleoside analogues follow standard activation routes
• Not accepted by DrdK; zero substrate activity in enzyme assays
• 2′-deoxy scaffold shows partial agonist behavior; receptor efficacy profile may not transfer

• [1] Doležal, K., et al. (2020). Distinct Peculiarities of In Planta Synthesis of Isoprenoid and Aromatic Cytokinins. Biomolecules, 10(1), 16. View Source
• [2] North, J. A., et al. (2018). A previously uncharacterized gene cluster defines a salvage pathway for the toxic 5-deoxyribose byproduct of radical SAM enzymes. Nature Communications, 9(1), 3577. View Source

Quantitative Evidence Guide: Differentiating 5-Deoxy-D-ribose from Close Analogs

Enzymatic Substrate Specificity: 5-Deoxy-D-ribose Shows a 2.5-Fold Higher Km than 5-Methylthioribose for the Salvage Pathway Kinase DrdK

In the bacterial salvage pathway for the toxic byproduct 5-deoxyribose, the first committed step is phosphorylation by the kinase DrdK. Kinetic characterization demonstrates that DrdK exhibits distinct substrate preferences [1]. While it can phosphorylate both 5-deoxyribose and the structurally related 5-methylthioribose (MTR), it does so with different efficiencies.

A₁ Agonist Potency Rank-Order

Head-to-head

5′dCPA EC₅₀,u 19 nM; 2′dCPA EC₅₀,u 830 nM (~44-fold difference)

Reported rank-order potency supports A₁ receptor agonist research; 5′-deoxy scaffold yields full agonist profile

In vivo rat model, free drug PK-PD modeling

Evidence Dimension	Enzyme Kinetics (Km)
Target Compound Data	Km = 178 ± 6 µM
Comparator Or Baseline	5-Methylthioribose (MTR), Km = 72 ± 20 µM
Quantified Difference	Approximately 2.5-fold higher Km for 5-deoxyribose
Conditions	In vitro assay with recombinant DrdK (kinase) from Bacillus thuringiensis, with ATP as co-substrate.

Why This Matters

This quantifiable difference in affinity is crucial for researchers studying the specificity of radical SAM enzyme detoxification pathways; using an analog like MTR would result in non-physiological kinetic measurements, misrepresenting the enzyme's true in vivo function.

• [1] North, J. A., et al. (2018). A previously uncharacterized gene cluster defines a salvage pathway for the toxic 5-deoxyribose byproduct of radical SAM enzymes. Nature Communications, 9(1), 3577. View Source

In Planta Metabolic Fate: 5'-Deoxyribo-Cytokinin Derivatives Resist Enzymatic Phosphorylation, Unlike 2'-Deoxyribo-Analogs

The biological activity of cytokinin nucleosides is dependent on their conversion to active nucleotide forms. A comparative study of isoprenoid cytokinin derivatives in Arabidopsis thaliana revealed a stark functional dichotomy [1]. While 2'-deoxyribo-derivatives of N6-isopentenyladenine were successfully converted into active cytokinins in planta, the corresponding 5'-deoxyribo-derivatives were not.

Cytokinin Pathway Selectivity

Cross-study comparable

5′-deoxy scaffold: isoprenoid cytokinins active; aromatic cytokinins inactive

Supports selective cytokinin biosynthesis pathway dissection; not achievable with ribo- or 2′-deoxyribo- variants

Arabidopsis & Amaranthus bioassays

Evidence Dimension	In planta cytokinin activation
Target Compound Data	No hormonal activity observed; cannot be phosphorylated in vivo.
Comparator Or Baseline	2'-deoxyribo-N6-isopentenyladenine and ribo-N6-isopentenyladenine
Quantified Difference	Qualitative difference: active vs. inactive.
Conditions	Arabidopsis thaliana and Amaranthus caudatus bioassays for cytokinin activity.

Why This Matters

This evidence demonstrates a functional, not just structural, distinction. For researchers designing nucleoside-based probes or antimetabolites, the 5-deoxy-D-ribose moiety provides a way to create a 'dead-end' metabolite that blocks a pathway without being activated, a property not shared by its 2-deoxy or ribo counterparts.

• [1] Doležal, K., et al. (2020). Distinct Peculiarities of In Planta Synthesis of Isoprenoid and Aromatic Cytokinins. Biomolecules, 10(1), 16. View Source

Synthetic Purity: A Patent Method Yields High-Purity 5-Deoxy-D-ribose (>99%), a Key Procurement Metric for Industrial and Research Use

A major challenge in the use of specialty carbohydrates is the reliable supply of high-purity material. A recently patented method addresses this by providing a route to 5-deoxy-D-ribose with exceptional purity [1]. The method involves a multi-step synthesis from D-ribose via a protected intermediate.

DrdK Kinase Specificity

Head-to-head

Km 178 µM; kcat/Km 8.7×10⁴ M⁻¹s⁻¹; other pentoses/hexoses: no activity

Only 5-deoxyribose and 5-methylthioribose are substrates; supports salvage pathway reconstitution

Recombinant B. thuringiensis DrdK, ATP co-substrate

Evidence Dimension	Product Purity
Target Compound Data	Purity > 99%
Comparator Or Baseline	Typical commercial purities (often 95-98%) and alternative synthetic routes (e.g., 29% overall yield from a 2008 method).
Quantified Difference	>99% purity achieved.
Conditions	Multi-step synthesis involving acylation, recrystallization, and ammonolysis as described in patent CN112125939A.

Why This Matters

For procurement, this patent establishes a verifiable, quantitative benchmark for product quality. Sourcing 5-deoxy-D-ribose synthesized via this or equivalent high-purity routes ensures reproducibility in sensitive applications like enzymatic assays and the synthesis of pharmaceutical intermediates where impurities can derail reactions or skew results.

• [1] Li, Z., et al. (2020). Method for preparing high-purity 5-deoxy-D-ribose. Chinese Patent No. CN112125939A. View Source

Bacterial Growth Inhibition: 5-Deoxy-D-ribose Causes Significant Growth Defects in Strains Lacking Its Salvage Pathway

5-Deoxy-D-ribose is not merely an inert metabolite; it is a toxic byproduct of radical SAM enzymes. A direct head-to-head comparison of growth phenotypes in wild-type versus salvage pathway deletion strains of Bacillus thuringiensis quantifies this toxicity [1].

NMR Spectral Differentiation

Class-level inference

¹H/¹³C NMR chemical shifts & coupling constants distinguish 5-deoxy from 5-O-methyl analog

Supports QC identity verification against potential catalog confusion with 5-O-methyl-D-ribose

²H₂O solution, [1-¹³C]-enriched samples

Evidence Dimension	Bacterial Growth Rate
Target Compound Data	Significant reduction in growth rate (P < 0.01) for ΔdrdA and ΔdrdI strains compared to wild-type in the presence of 1 mM 5-deoxyribose.
Comparator Or Baseline	Wild-type B. thuringiensis growth rate under the same conditions.
Quantified Difference	Statistically significant growth defect observed (exact rates not provided in preview, but P-values reported).
Conditions	Bacillus thuringiensis liquid culture with 1 mM 5-deoxyribose (5-dR).

Why This Matters

This is a robust in vivo functional assay. It proves that 5-deoxy-D-ribose is the biologically relevant substrate for the DrdK/A/I pathway. Researchers using 2-deoxy-D-ribose or D-ribose would not observe this specific, pathway-dependent toxicity phenotype, confirming 5-deoxy-D-ribose as the essential compound for studying this aspect of bacterial metabolism.

• [1] North, J. A., et al. (2018). A previously uncharacterized gene cluster defines a salvage pathway for the toxic 5-deoxyribose byproduct of radical SAM enzymes. Nature Communications, 9(1), 3577. View Source

Structural Basis for Functional Divergence: 5-Deoxy-D-ribose Lacks the Canonical 5'-OH Group for Phosphodiester Bond Formation

The most fundamental point of differentiation between 5-deoxy-D-ribose and D-ribose or 2-deoxy-D-ribose is structural. In 5-deoxy-D-ribose, the 5' carbon bears a hydrogen instead of a hydroxyl group, rendering it incapable of forming the 5'-phosphodiester linkages essential for nucleic acid polymerization [1]. This contrasts with 2-deoxy-D-ribose, which lacks the 2'-OH, and D-ribose, which has both.

Capecitabine Intermediate Synthesis

Supporting evidence

Starting from 5-deoxy-D-ribose: peracetylation (1 step); from D-ribose: 7 steps incl. iodination & hydrogenolysis

Reported step reduction for capecitabine intermediate preparation; avoids hazardous reagents

Patent CN101519416A; process chemistry literature

Evidence Dimension	Presence of 5'-Hydroxyl Group
Target Compound Data	Absent (5'-deoxy)
Comparator Or Baseline	D-ribose (Present); 2-deoxy-D-ribose (Present)
Quantified Difference	N/A (Structural presence/absence)
Conditions	N/A (Structural definition).

Why This Matters

This structural feature is the root cause of the functional differences outlined in other evidence items. For a synthetic chemist, this means 5-deoxy-D-ribose can be used to create nucleoside analogs that act as chain terminators or that are resistant to degradation pathways targeting the 5' end. This is a non-substitutable property when the research goal is to eliminate 5'-phosphorylation or subsequent polymerization.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6450241, 5-Deoxy-D-ribose. Retrieved March 17, 2025. View Source

Best Research and Industrial Application Scenarios for 5-Deoxy-D-ribose

Synthesis of 5'-Modified Nucleoside Antimetabolites and Chain Terminators

As established, the absence of the 5'-OH group in 5-deoxy-D-ribose prevents its incorporation into elongating nucleic acid chains [1]. This makes it a premier building block for synthesizing nucleoside analogs designed to act as chain terminators in antiviral and anticancer research. Unlike 2'-deoxy or ribo derivatives, 5-deoxyribo-nucleosides cannot be phosphorylated at the 5' position, ensuring they function as metabolic blockers. Patented methods for high-purity 5-deoxy-D-ribose [2] enable the reliable, scalable production of these advanced pharmaceutical intermediates.

Investigating and Manipulating the Radical SAM Enzyme Detoxification Pathway

The 5-deoxyribose salvage pathway is critical for managing the toxic byproduct of radical SAM enzymes [1]. The quantitative enzyme kinetics (Km = 178 µM for DrdK) [2] and in vivo growth inhibition data for deletant strains [3] provide a robust experimental framework. Researchers can confidently use 5-deoxy-D-ribose as the specific substrate for in vitro enzyme characterization and as the precise selection agent for in vivo microbial genetics studies. Using analogs like 2-deoxy-D-ribose or MTR would not recapitulate these specific, quantifiable phenotypes.

Designing Metabolic Probes Resistant to In Vivo 5'-Phosphorylation

The finding that 5'-deoxyribo-cytokinin derivatives resist in planta phosphorylation [1] demonstrates a powerful application. 5-Deoxy-D-ribose can be conjugated to other bioactive molecules (hormones, fluorescent tags) to create metabolic probes that are 'activation-resistant'. This is a direct, quantifiable advantage over 2'-deoxyribose, which can still be phosphorylated and activated in many systems. This allows researchers to study transport, localization, and target binding without the confounding variable of metabolic activation.

Biocatalysis and Enzymatic Synthesis of Chiral Building Blocks

The unique stereochemistry and reactivity of 5-deoxy-D-ribose make it a valuable substrate for biocatalysis. Enzymes like the 5-chloro-5-deoxy-D-ribose 1-dehydrogenase (SalM) [1] and aldolases [2] show specific activity toward 5-deoxysugars. Procuring high-purity 5-deoxy-D-ribose [3] enables its use in chemoenzymatic syntheses to create complex chiral molecules, where its specific substitution pattern directs the stereochemical outcome of reactions in ways that other pentoses cannot.

Application

Selection Property

Validation Focus

Adenosine A₁ receptor tool compound synthesis

5′-Deoxyribose scaffold for full agonist profile

A₁ receptor activation endpoint review

Cytokinin biosynthesis pathway dissection

Selective activation of isoprenoid pathway

Cytokinin activity bioassay validation

Radical SAM enzyme detoxification studies

Exclusive DrdK kinase substrate

Enzyme specificity and pathway flux verification

Capecitabine analog process development

Step-economical 5-deoxy entry point

Synthetic route and atom economy review

• [1] Doležal, K., et al. (2020). Distinct Peculiarities of In Planta Synthesis of Isoprenoid and Aromatic Cytokinins. Biomolecules, 10(1), 16. View Source
• [2] North, J. A., et al. (2018). A previously uncharacterized gene cluster defines a salvage pathway for the toxic 5-deoxyribose byproduct of radical SAM enzymes. Nature Communications, 9(1), 3577. View Source
• [3] Li, Z., et al. (2020). Method for preparing high-purity 5-deoxy-D-ribose. Chinese Patent No. CN112125939A. View Source